3-(2-bromophenyl)-2-(4-methylphenyl)-4(3H)-quinazolinone

• IUPAC Name: 3-(2-bromophenyl)-2-(4-methylphenyl)quinazolin-4-one
• InChI: InChI=1S/C21H15BrN2O/c1-14-10-12-15(13-11-14)20-23-18-8-4-2-6-16(18)21(25)24(20)19-9-5-3-7-17(19)22/h2-13H,1H3
• InChI Key: OZJOPXRMNBXMAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=O)N2C4=CC=CC=C4Br
• Molecular Formula: C21H15BrN2O
• Molecular Weight: 391.3 g/mol

Description

3-(2-bromophenyl)-2-(4-methylphenyl)-4(3H)-quinazolinone is a synthetic organic compound belonging to the quinazolinone family. Quinazolinones are known for their diverse biological activities and are often studied for their potential therapeutic applications. This particular compound features a bromophenyl group and a methylphenyl group attached to the quinazolinone core, which may contribute to its unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-bromophenyl)-2-(4-methylphenyl)-4(3H)-quinazolinone typically involves the following steps:

Formation of the Quinazolinone Core: The quinazolinone core can be synthesized through the cyclization of anthranilic acid derivatives with appropriate aldehydes or ketones under acidic or basic conditions.

Introduction of Substituents: The bromophenyl and methylphenyl groups can be introduced through various substitution reactions. For example, bromination of a phenyl group can be achieved using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst.

Final Assembly: The final compound is obtained by coupling the substituted phenyl groups with the quinazolinone core through nucleophilic substitution or other suitable reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. This could include the use of continuous flow reactors, green chemistry principles, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

3-(2-bromophenyl)-2-(4-methylphenyl)-4(3H)-quinazolinone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4), chromium trioxide (CrO3), and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used in substitution reactions, often under basic conditions or with the aid of a catalyst.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazolinone derivatives with additional oxygen-containing functional groups, while substitution reactions can produce a variety of substituted quinazolinones.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: It has been investigated for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Research has explored its potential as a therapeutic agent for various diseases, leveraging its biological activities.

Industry: The compound may find applications in the development of new materials, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(2-bromophenyl)-2-(4-methylphenyl)-4(3H)-quinazolinone involves its interaction with specific molecular targets and pathways. These may include:

Enzyme Inhibition: The compound may inhibit certain enzymes, affecting biochemical pathways and cellular processes.

Receptor Binding: It may bind to specific receptors, modulating their activity and influencing cellular signaling.

DNA Interaction: The compound could interact with DNA, affecting gene expression and cellular functions.

Comparison with Similar Compounds

3-(2-bromophenyl)-2-(4-methylphenyl)-4(3H)-quinazolinone can be compared with other quinazolinone derivatives, such as:

2-phenyl-4(3H)-quinazolinone: Lacks the bromophenyl and methylphenyl substituents, which may result in different biological activities.

3-(4-chlorophenyl)-2-(4-methylphenyl)-4(3H)-quinazolinone: Similar structure but with a chlorophenyl group instead of a bromophenyl group, potentially leading to different reactivity and biological effects.

The uniqueness of this compound lies in its specific substituents, which can influence its chemical reactivity and biological properties, making it a valuable compound for research and development.